4-(3-(Hydroxymethyl)-1-methyl-1H-pyrazol-5-YL)benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-(3-(Hydroxymethyl)-1-methyl-1H-pyrazol-5-YL)benzonitrile” is a complex organic molecule. It contains a pyrazole ring, which is a type of aromatic organic compound. The pyrazole ring is substituted with a hydroxymethyl group at the 3-position and a methyl group at the 1-position. Additionally, the compound has a benzonitrile group attached to the 4-position of the pyrazole ring .
Molecular Structure Analysis
The molecular structure of similar compounds has been studied using Density Functional Theory . The complete assignments of these compounds have been performed based on experimental data and potential energy distribution of the vibrational modes .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure. For instance, 4-(Hydroxymethyl)benzonitrile has a melting point of 38-44°C .Scientific Research Applications
Synthesis and Structural Studies
The synthesis of cyclic π-perimeter hydrocarbon platinum group metal complexes has been explored using ligands derived from pyrazole compounds similar to 4-(3-(Hydroxymethyl)-1-methyl-1H-pyrazol-5-yl)benzonitrile. These complexes are characterized by IR, 1H NMR, and XRD, confirming the presence of free pendant nitrile groups not involved in complexation, indicating the versatility of these compounds in forming mononuclear complexes with potential applications in catalysis and material science (Sairem et al., 2012).
Bioactive Compound Synthesis
Research into the synthesis and characterization of pyrazole derivatives, including those related to 4-(3-(Hydroxymethyl)-1-methyl-1H-pyrazol-5-yl)benzonitrile, has identified compounds with significant antitumor, antifungal, and antibacterial activities. These findings underscore the potential of such derivatives in developing new pharmacophores for treating various diseases (Titi et al., 2020).
Antimicrobial Activities
Novel derivatives synthesized from pyrazole compounds have been evaluated for their antimicrobial properties, with some showing effectiveness against a range of microbial strains. This highlights the potential of 4-(3-(Hydroxymethyl)-1-methyl-1H-pyrazol-5-yl)benzonitrile derivatives in contributing to the development of new antimicrobial agents (Al‐Azmi & Mahmoud, 2020).
Advanced Material Synthesis
The synthesis of highly substituted pyrazole ligands and their complexes with platinum(II) and palladium(II) ions demonstrates the compound's utility in creating advanced materials. Such complexes are characterized by IR, 1H NMR, and FAB MS spectral analysis, suggesting applications in catalysis and materials science (Budzisz et al., 2004).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 4-(3-(Hydroxymethyl)-1-methyl-1H-pyrazol-5-YL)benzonitrile are currently unknown
Mode of Action
It’s known that benzylic compounds can undergo various reactions such as free radical bromination, nucleophilic substitution, and oxidation .
Biochemical Pathways
Without knowledge of the compound’s primary targets, it’s challenging to summarize the affected biochemical pathways . Benzylic compounds are known to participate in various biochemical reactions, which could potentially affect multiple pathways .
Result of Action
The molecular and cellular effects of 4-(3-(Hydroxymethyl)-1-methyl-1H-pyrazol-5-YL)benzonitrile’s action are currently unknown . Understanding these effects requires knowledge of the compound’s primary targets and mode of action.
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other molecules can impact the compound’s interactions with its targets . .
properties
IUPAC Name |
4-[5-(hydroxymethyl)-2-methylpyrazol-3-yl]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O/c1-15-12(6-11(8-16)14-15)10-4-2-9(7-13)3-5-10/h2-6,16H,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYCLKAXMMJWZEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)CO)C2=CC=C(C=C2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.